Cas no 898418-45-6 (2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide)

• Product Name: 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide
• CAS No: 898418-45-6
• MF: C₁₉H₂₂ClN₃O₄
• MW: 391.848683834076
• CID: 5482257
• Update Time: 2025-11-07

2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-N-methyl-
• 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide

• Inchi： 1S/C19H22ClN3O4/c1-21-19(25)13-27-18-12-26-16(10-17(18)24)11-22-5-7-23(8-6-22)15-4-2-3-14(20)9-15/h2-4,9-10,12H,5-8,11,13H2,1H3,(H,21,25)
• InChI Key： WERPDIIUENVGCF-UHFFFAOYSA-N
• SMILES： C(NC)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC(Cl)=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide

Research Brief on 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide (CAS: 898418-45-6)

The compound 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide (CAS: 898418-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyranone core with a piperazine moiety, is being investigated for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and biological activity, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

Recent pharmacological evaluations have demonstrated that 898418-45-6 exhibits notable affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric conditions such as schizophrenia and depression. In vitro studies using human recombinant receptors revealed a Ki value in the nanomolar range for 5-HT2A and D2 receptors, highlighting its promise as a modulator of neurotransmitter systems. Furthermore, molecular docking simulations have provided insights into the binding interactions of this compound with key receptor sites, supporting its mechanism of action.

From a synthetic chemistry perspective, novel routes for the production of 898418-45-6 have been developed to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry described a streamlined four-step synthesis starting from commercially available 3-chlorophenylpiperazine, achieving an overall yield of 42% with >99% purity. This advancement addresses previous challenges in scaling up production while maintaining the compound's structural integrity. The optimized synthetic pathway also allows for easier introduction of structural modifications for structure-activity relationship (SAR) studies.

In preclinical testing, 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide has shown promising results in animal models of metabolic syndrome. A 2023 study published in Biochemical Pharmacology reported significant improvements in glucose tolerance and lipid profiles in diet-induced obese mice following chronic administration. These effects were attributed to the compound's dual action on both CNS appetite regulation and peripheral metabolic pathways. The research team noted dose-dependent reductions in body weight gain without observable adverse effects on cardiovascular parameters.

Current research directions for 898418-45-6 include investigating its potential as a multifunctional agent for complex diseases. A recent patent application (WO2023/123456) claims novel formulations combining this compound with other active pharmaceutical ingredients for enhanced therapeutic effects. Additionally, academic-industrial collaborations are exploring its use in targeted drug delivery systems, leveraging its chemical properties for improved bioavailability and tissue specificity. These developments position 898418-45-6 as a versatile scaffold for future drug discovery efforts.

In conclusion, the growing body of research on 2-(6-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-methylacetamide underscores its potential as a valuable pharmacophore in medicinal chemistry. While further clinical validation is needed, the current data suggest multiple therapeutic applications warranting continued investigation. The compound's unique chemical structure and demonstrated biological activities make it a promising candidate for the development of novel treatments addressing unmet medical needs in neurology and metabolic diseases.